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Compound of Interest

Compound Name: 5-Fluoro-2-formylpyridine

Cat. No.: B112449 Get Quote

Essential Safety and Handling Guide for 5-
Fluoro-2-formylpyridine
This guide provides immediate safety, operational, and disposal information for the handling of

5-Fluoro-2-formylpyridine, tailored for researchers, scientists, and drug development

professionals.

I. Chemical Safety and Hazard Information
5-Fluoro-2-formylpyridine is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as harmful if swallowed and can cause skin and serious

eye irritation.[1][2] It may also cause respiratory irritation.[1][2]
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Property Value Source

Molecular Formula C6H4FNO [1][2]

Molecular Weight 125.10 g/mol [1][2]

Hazard Classifications

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

[1][2]

II. Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to ensure safety when

handling 5-Fluoro-2-formylpyridine.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][4] A face shield

may be necessary for splash

protection.[3][4]

To protect eyes from splashes

and irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[5][6] A

lab coat or chemical-resistant

apron should be worn.[4][5]

Closed-toe shoes are required.

[7]

To prevent skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[8][9] If ventilation is

inadequate, a NIOSH-

approved respirator should be

used.[4][9]

To avoid inhalation, which may

cause respiratory tract

irritation.[1][2]
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III. Step-by-Step Handling and Operational Plan
1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible.[10]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[8][9]

Remove all sources of ignition as the flammability properties have not been fully

investigated.[11]

Have spill cleanup materials readily available.

2. Donning PPE:

Before handling, put on all required PPE as specified in the table above.

Ensure gloves are intact and provide adequate chemical resistance. Change gloves every 30

to 60 minutes or immediately if contaminated or damaged.[5]

3. Handling the Chemical:

Avoid direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[11]

Avoid breathing dust or vapors.[8][11]

Wash hands thoroughly after handling.[9][11]

Do not eat, drink, or smoke in the handling area.[9][11]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9][11]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[11]
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IV. First Aid Measures
Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[8][12][13]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes.[11] Remove

contaminated clothing. If skin irritation occurs,

get medical advice.[8]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[8][11][12]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[8][11][13]

V. Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.[14]

1. Waste Collection:

Collect waste 5-Fluoro-2-formylpyridine and any contaminated materials (e.g., gloves,

paper towels) in a designated, labeled, and sealed hazardous waste container.

2. Disposal Procedure:
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Do not empty into drains.[10][11]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for proper disposal.[15]

The disposal method may involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[15]

VI. Workflow Diagrams
Safe Handling Workflow for 5-Fluoro-2-formylpyridine
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Safe Handling Workflow for 5-Fluoro-2-formylpyridine
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Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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